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Compound of Interest

Compound Name: T025

Cat. No.: B2925002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the compound T025 and its effects on

Cdc2-like kinase (CLK)-dependent phosphorylation. T025 is a potent, orally available small

molecule inhibitor of CLKs, a family of dual-specificity kinases that play a critical role in the

regulation of pre-mRNA splicing.[1] By targeting CLKs, T025 disrupts the phosphorylation of

key splicing factors, leading to significant alterations in gene expression and cellular function,

with profound implications for cancer therapy, particularly in MYC-driven malignancies.[2][3]

Quantitative Data Presentation
The inhibitory activity of T025 has been characterized against various kinases, demonstrating

high potency for the CLK family. The following tables summarize the key quantitative data for

T025.

Table 1: In Vitro Kinase Inhibitory Activity of T025
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Kinase Kd (nM) IC50 (nM)

CLK1 4.8[2][4] 13[5]

CLK2 0.096[2][4] 4[5]

CLK3 6.5[2][4] 363[5]

CLK4 0.61[2][4] 46[5]

DYRK1A 0.074[2] -

DYRK1B 1.5[2] -

DYRK2 32[2] -

Table 2: Cellular Activity of T025

Cell Line Assay Type IC50 (nM) Notes

Hematological and

Solid Cancer Cell

Lines

Anti-proliferative 30-300[4]
Broad-spectrum

activity.

MDA-MB-468 (Breast

Cancer)
Anti-proliferative ~100-300[6]

Dose-dependent

suppression of cell

growth observed with

1-1000 nM treatment.

[6]

MDA-MB-468 (Breast

Cancer)

Phosphorylation

Reduction
-

Reduction in pCLK2

and CLK2 levels

observed with 0-1000

nM treatment for 6

hours.[1]

Signaling Pathway and Mechanism of Action
CLK kinases are crucial regulators of pre-mRNA splicing through their phosphorylation of

serine/arginine-rich (SR) proteins.[7][8] Phosphorylated SR proteins are essential for the
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recognition of exons and the assembly of the spliceosome.[9] T025, by inhibiting CLK activity,

prevents the phosphorylation of SR proteins. This leads to the misregulation of splicing, often

resulting in the exclusion of specific exons from the mature mRNA, a phenomenon known as

exon skipping.[2][4] This alteration of splicing can generate non-functional proteins or trigger

nonsense-mediated decay, ultimately leading to cell cycle arrest and apoptosis in cancer cells.

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2925002?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/T025.html
http://probechem.com/products_T-025.html
https://www.researchgate.net/figure/Workflow-of-the-alternative-splicing-event-identification-pipeline-A-RNA-seq-derived_fig1_257870401
https://www.targetmol.com/compound/t025
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673624/
https://www.bohrium.com/paper-details/regulatory-interplay-between-sr-proteins-governs-clk1-kinase-splice-variants-production/1055949074177458188-5798
https://www.bohrium.com/paper-details/regulatory-interplay-between-sr-proteins-governs-clk1-kinase-splice-variants-production/1055949074177458188-5798
https://pmc.ncbi.nlm.nih.gov/articles/PMC7593917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7593917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8144374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8144374/
https://www.researchgate.net/publication/281274798_Measurement_of_Cdk1Cyclin_B_Kinase_Activity_by_Specific_Antibodies_and_Western_Blotting/download
https://ouci.dntb.gov.ua/en/works/73ZLQQ69/
https://ouci.dntb.gov.ua/en/works/73ZLQQ69/
https://www.benchchem.com/product/b2925002#t025-effect-on-clk-dependent-phosphorylation
https://www.benchchem.com/product/b2925002#t025-effect-on-clk-dependent-phosphorylation
https://www.benchchem.com/product/b2925002#t025-effect-on-clk-dependent-phosphorylation
https://www.benchchem.com/product/b2925002#t025-effect-on-clk-dependent-phosphorylation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2925002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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